Cas no 1065483-91-1 (1-(1-Ethyl-1H-benzimidazol-2-yl)-3-piperidinol)

• Product Name: 1-(1-Ethyl-1H-benzimidazol-2-yl)-3-piperidinol
• CAS No: 1065483-91-1
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 1004421
• PubChem ID: 45786691
• Update Time: 2025-09-23

1-(1-Ethyl-1H-benzimidazol-2-yl)-3-piperidinol Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethyl-1H-benzimidazol-2-yl)-3-piperidinol
• 1-(1-ethylbenzimidazol-2-yl)piperidin-3-ol
• 1-(1-Ethyl-1H-benzo[d]imidazol-2-yl)piperidin-3-ol
• 1065483-91-1
• DB-310806
• AKOS015941047
• 1-(1-Ethyl-1H-benzimidazol-2-yl)piperidin-3-ol
• DTXSID90671420
• 1-(1-Ethyl-1H-benzoimidazol-2-yl)-piperidin-3-ol
• 1-(1-ethyl-1H-1,3-benzodiazol-2-yl)piperidin-3-ol

• MDL： MFCD09877633
• Inchi： 1S/C14H19N3O/c1-2-17-13-8-4-3-7-12(13)15-14(17)16-9-5-6-11(18)10-16/h3-4,7-8,11,18H,2,5-6,9-10H2,1H3
• InChI Key： REMCBOODWHDQSS-UHFFFAOYSA-N
• SMILES： OC1CCCN(C2=NC3C=CC=CC=3N2CC)C1

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• Density: 1.25